Cas no 116287-98-0 (2,9-bis(4-methylphenyl)-1,10-phenanthroline)
116287-98-0 structure
Product Name:2,9-bis(4-methylphenyl)-1,10-phenanthroline
CAS No:116287-98-0
MF:C26H20N2
MW:360.450406074524
CID:2614428
PubChem ID:13988244
Update Time:2025-04-21
2,9-bis(4-methylphenyl)-1,10-phenanthroline Chemical and Physical Properties
Names and Identifiers
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- 2,9-bis(4-methylphenyl)-1,10-phenanthroline
- SCHEMBL8477633
- 2,9-bis(4methylphenyl)-1,10-phenanthroline
- SSPMNSRSGUOGBH-UHFFFAOYSA-N
- DTXCID00504639
- 2,9-di-p-tolyl-1,10-phenanthroline
- 116287-98-0
- DTXSID70553856
-
- Inchi: 1S/C26H20N2/c1-17-3-7-19(8-4-17)23-15-13-21-11-12-22-14-16-24(28-26(22)25(21)27-23)20-9-5-18(2)6-10-20/h3-16H,1-2H3
- InChI Key: SSPMNSRSGUOGBH-UHFFFAOYSA-N
- SMILES: N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 360.162648646Da
- Monoisotopic Mass: 360.162648646Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 25.8Ų
2,9-bis(4-methylphenyl)-1,10-phenanthroline Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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